6-(Trifluoromethyl)-2-[5-(trifluoromethyl)thiophen-3-yl]-3H-thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 6-(trifluoromethyl)-2-[5-(trifluoromethyl)thiophen-3-yl]-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C12H4F6N2OS2/c13-11(14,15)6-1-4(3-22-6)8-19-9(21)5-2-7(12(16,17)18)23-10(5)20-8/h1-3H,(H,19,20,21)
• InChI Key: VHYINRFFJXEFMR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC=C1C2=NC3=C(C=C(S3)C(F)(F)F)C(=O)N2)C(F)(F)F
• Molecular Formula: C12H4F6N2OS2
• Molecular Weight: 370.3 g/mol
• CAS No.: 2503206-33-3

Description

6-(Trifluoromethyl)-2-[5-(trifluoromethyl)thiophen-3-yl]-3H-thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C12H4F6N2OS2 and its molecular weight is 370.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Innovative Synthesis Methods

  Efficient synthesis methods have been developed for derivatives of thiophene and pyrimidine, showcasing advanced chemical procedures that yield high-purity products. These methods often emphasize step economy, reduced catalyst loading, and green chemistry principles, such as water as a solvent or catalyst-free conditions, for the synthesis of complex molecules with potential pharmacological importance (Shi et al., 2018).

• Crystal Structure Analysis

  The crystal structures of various thiophene and pyrimidine derivatives have been elucidated, providing valuable insights into their molecular conformations and potential for intermolecular interactions. This information is crucial for understanding the physicochemical properties of these compounds and their interactions with biological targets (聂瑶 et al., 2014).

Biological Applications

• Antitumor Activities

  A number of thiophene and pyrimidine derivatives exhibit significant antitumor activities against various cancer cell lines. These compounds have been synthesized and tested in vitro, revealing their potential as therapeutic agents for cancer treatment. The research includes the exploration of different substituents and structural modifications to enhance the antitumor efficacy of these molecules (Hafez & El-Gazzar, 2017).

• Antimicrobial Activity

  The antimicrobial properties of thiophene and pyrimidine derivatives against various bacterial and fungal strains have been investigated, highlighting their potential as antimicrobial agents. Studies have shown that specific structural features of these compounds are key to their antimicrobial efficacy, offering a pathway for the development of new antimicrobial drugs (Lahsasni et al., 2018).

Material Science Applications

• Charge Transfer Materials: Thiophene and pyrimidine derivatives have been explored for their charge transfer properties, making them candidates for application in electronic and optoelectronic devices. The design and synthesis of compounds with optimized electronic structures for efficient charge transfer demonstrate the relevance of these molecules in the development of materials for electronic applications (Irfan, 2014).